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Compound of Interest

Compound Name:
2-Amino-2-(2-fluoro-3-

methylphenyl)ethan-1-ol

Cat. No.: B13605774

Get Quote

Executive Summary: The Scaffold Logic
The

-amino alcohol (2-amino-1-phenylethanol) core is a privileged pharmacophore found in
endogenous catecholamines (norepinephrine, epinephrine) and synthetic drugs (

-blockers, bronchodilators).

The introduction of the 2-fluoro-3-methyl substitution pattern on the phenyl ring is a strategic

medicinal chemistry maneuver designed to achieve three specific outcomes:

Metabolic Blockade: The 2-fluoro substituent blocks the ortho-position from oxidative

metabolism (ring hydroxylation) while electronically mimicking the size of a hydrogen atom

(Bioisosterism).

Conformational Bias: The ortho-fluorine atom induces a specific torsional preference of the

phenyl ring relative to the ethanolamine side chain via the gauche effect and electrostatic

repulsion, potentially locking the bioactive conformation.
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Lipophilic Tuning: The 3-methyl group increases lipophilicity (

), enhancing blood-brain barrier (BBB) penetration for central nervous system (CNS) targets,
while providing bulk to fill hydrophobic pockets in receptors (e.g., GPCRs).

Synthetic Architecture
To access this scaffold, two primary retrosynthetic disconnections are viable. The choice

depends on the desired substitution at the nitrogen atom.

Pathway Analysis
Route A: The Nitroaldol (Henry) Sequence. Best for primary amines. It utilizes 2-fluoro-3-

methylbenzaldehyde as the starting material.

Route B: The Epoxide Opening. Best for secondary/tertiary amines. It proceeds via the

oxidation of 2-fluoro-3-methylstyrene.

Synthesis Workflow Diagram
The following diagram illustrates the two parallel synthetic pathways.
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Caption: Dual synthetic pathways accessing the 2-fluoro-3-methylphenyl

-amino alcohol core. Route A yields primary amines; Route B yields substituted amines.

Detailed Experimental Protocol
The following protocol describes the Henry Reaction Route, chosen for its robustness and

scalability in generating the primary amine core, which can be further derivatized.
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Phase 1: Synthesis of 2-Fluoro-3-methyl- -nitrostyrene
Principle: Condensation of the aldehyde with nitromethane removes water to form the

conjugated nitroalkene.

Materials:

2-Fluoro-3-methylbenzaldehyde (10.0 mmol)

Nitromethane (solvent/reagent, 5 mL)

Ammonium acetate (catalyst, 4.0 mmol)

Acetic acid (glacial, 10 mL)

Procedure:

Setup: In a 50 mL round-bottom flask equipped with a reflux condenser, dissolve 2-fluoro-3-

methylbenzaldehyde in nitromethane.

Catalysis: Add ammonium acetate.

Reflux: Heat the mixture to 90°C for 4-6 hours. Monitor by TLC (Hexane/EtOAc 8:2) for the

disappearance of the aldehyde.

Workup: Cool to room temperature. The product often crystallizes upon cooling. If not,

remove excess nitromethane under reduced pressure.

Purification: Recrystallize from ethanol/water or purify via flash chromatography.

Yield Expectation: 75-85% yellow crystalline solid.

Phase 2: Reduction to -Amino Alcohol
Principle: Simultaneous reduction of the nitro group to an amine and the alkene to an alkane (if

using LAH, the nitroalkene is reduced directly; often a two-step reduction is safer to preserve

the hydroxyl group if a ketone intermediate is used, but for nitrostyrenes, LAH yields the amine

directly).[1] Note: To get the alcohol, we typically reduce the corresponding cyanohydrin or
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alpha-amino ketone. However, the Henry product (nitroalkene) reduces to the phenethylamine.

To get the amino alcohol, we must modify the route slightly: The Henry reaction on the

aldehyde gives a nitroalkene. Hydration of the nitroalkene followed by reduction, or direct

condensation to the nitroaldol (without dehydration) is required.

Corrected Protocol for Amino Alcohol (The Nitroaldol Method): To ensure the hydroxyl group is

retained (forming the

-amino alcohol), the Henry reaction must be stopped at the

-nitroalcohol stage or the ketone reduced.

Revised Procedure (Silylated Henry Variant):

Reaction: Treat 2-fluoro-3-methylbenzaldehyde with nitromethane and catalytic TBAF (Tetra-

n-butylammonium fluoride) or mild base (NaOH/EtOH) at 0°C to prevent dehydration to the

styrene.

Intermediate: Isolates 1-(2-fluoro-3-methylphenyl)-2-nitroethanol.

Reduction:

Dissolve the nitroethanol (5 mmol) in dry MeOH.

Add Pd/C (10% wt) and stir under H2 atmosphere (balloon pressure) for 12 hours.

Alternative (Chemoselective): Use Zn/HCl if hydrogenolysis of the benzylic C-O bond is a

risk, though the fluorine substituent stabilizes the ring.

Purification: Filter through Celite. Acid-base extraction yields the free amine.

Pharmacological & Structural Data
The physicochemical properties of this scaffold are distinct from the non-fluorinated analog.

Comparative Physicochemical Profile
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Property
Unsubstituted
(Phenyl)

2-Fluoro-3-Methyl
Analog

Impact on Drug
Design

LogP (Lipophilicity) 1.15 ~1.85

Improved BBB

permeability; higher

non-specific binding.

pKa (Amine) ~9.5 ~9.3

Slight reduction due to

inductive effect of F;

better bioavailability.

Metabolic Stability
Low (Ortho/Para

hydroxylation)
High

2-F blocks ortho-

oxidation; 3-Me blocks

meta-oxidation.

Conformation Freely rotating Restricted

F-O dipole repulsion

favors specific

rotamers.

Mechanism of Action (Adrenergic Context)
These compounds typically act as ligands for GPCRs. The diagram below details the signaling

cascade modulated by

-adrenergic agonists/antagonists containing this core.
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Caption: Signal transduction pathway for

-adrenergic ligands. The 2-F-3-Me motif enhances receptor dwell time via hydrophobic
interactions.
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Critical Quality Attributes (CQA)
For researchers developing this scaffold, the following parameters are non-negotiable for data

integrity:

Enantiomeric Purity: The biological activity of

-amino alcohols is highly stereodependent (e.g., R-isomers are typically active for

-agonists).

Validation: Chiral HPLC using OD-H or AD-H columns is required.

Resolution: If synthesizing racemate, resolve using (R)-Mandelic acid or Lipase B (CAL-B)

kinetic resolution.

Regiochemistry of Fluorine:

Validation: 19F-NMR is diagnostic. The 2-fluoro signal will show coupling to the 3-methyl

protons (if resolved) and distinct chemical shift compared to 4-fluoro isomers.

Salt Formation:

The free base is often an oil. For stability, convert to the Hydrochloride or Fumarate salt

immediately after isolation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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